Cas no 65413-33-4 (Phosphonium, [[4-(1,1-dimethylethyl)phenyl]methyl]triphenyl-, bromide)

Phosphonium, [[4-(1,1-dimethylethyl)phenyl]methyl]triphenyl-, bromide structure
65413-33-4 structure
Product Name:Phosphonium, [[4-(1,1-dimethylethyl)phenyl]methyl]triphenyl-, bromide
CAS No:65413-33-4
MF:C29H30BrP
MW:489.426268100739
CID:399306
PubChem ID:22630532
Update Time:2025-04-19

Phosphonium, [[4-(1,1-dimethylethyl)phenyl]methyl]triphenyl-, bromide Chemical and Physical Properties

Names and Identifiers

    • Phosphonium, [[4-(1,1-dimethylethyl)phenyl]methyl]triphenyl-, bromide
    • (4-tert-butylphenyl)methyl-triphenylphosphanium,bromide
    • 4-tert-butylbenzyltriphenylphosphonium bromide
    • [(4-tert-Butylphenyl)methyl](triphenyl)phosphanium bromide
    • 65413-33-4
    • SCHEMBL6885441
    • QIKUTCHXSCUWLM-UHFFFAOYSA-M
    • DTXSID60627111
    • Inchi: 1S/C29H30P.BrH/c1-29(2,3)25-21-19-24(20-22-25)23-30(26-13-7-4-8-14-26,27-15-9-5-10-16-27)28-17-11-6-12-18-28;/h4-22H,23H2,1-3H3;1H/q+1;/p-1
    • InChI Key: QIKUTCHXSCUWLM-UHFFFAOYSA-M
    • SMILES: [Br-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)CC1C=CC(=CC=1)C(C)(C)C

Computed Properties

  • Exact Mass: 457.8921
  • Monoisotopic Mass: 488.12685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 6
  • Complexity: 445
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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